1-(2-chlorophenyl)-3-(9H-fluoren-2-yl)-2-propen-1-one

• Molecular Formula: C22H15ClO
• Molecular Weight: 330.8 g/mol
• IUPAC Name: (E)-1-(2-chlorophenyl)-3-(9H-fluoren-2-yl)prop-2-en-1-one
• InChI: InChI=1S/C22H15ClO/c23-21-8-4-3-7-20(21)22(24)12-10-15-9-11-19-17(13-15)14-16-5-1-2-6-18(16)19/h1-13H,14H2/b12-10+
• InChI Key: VDBTUGSRBUXADC-ZRDIBKRKSA-N
• Isomeric SMILES: C1C2=CC=CC=C2C3=C1C=C(C=C3)/C=C/C(=O)C4=CC=CC=C4Cl
• SMILES: C1C2=CC=CC=C2C3=C1C=C(C=C3)C=CC(=O)C4=CC=CC=C4Cl

Description

1-(2-chlorophenyl)-3-(9H-fluoren-2-yl)-2-propen-1-one, also known as Chalcone, is a chemical compound with a yellow crystalline appearance. It is widely used in the fields of medicine, agriculture, and food science due to its various biological and physiological properties.

Mechanism of Action

The mechanism of action of 1-(2-chlorophenyl)-3-(9H-fluoren-2-yl)-2-propen-1-one varies depending on the biological and physiological properties being studied. In general, 1-(2-chlorophenyl)-3-(9H-fluoren-2-yl)-2-propen-1-one acts by inhibiting the activity of various enzymes and signaling pathways involved in the progression of diseases. For example, 1-(2-chlorophenyl)-3-(9H-fluoren-2-yl)-2-propen-1-one has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. 1-(2-chlorophenyl)-3-(9H-fluoren-2-yl)-2-propen-1-one has also been found to inhibit the activity of nuclear factor-kappa B (NF-κB), a signaling pathway involved in the regulation of inflammation and cell survival.
Biochemical and Physiological Effects
1-(2-chlorophenyl)-3-(9H-fluoren-2-yl)-2-propen-1-one has been found to exhibit various biochemical and physiological effects, including anti-inflammatory, antimicrobial, antioxidant, anticancer, and antidiabetic effects. 1-(2-chlorophenyl)-3-(9H-fluoren-2-yl)-2-propen-1-one has also been found to exhibit neuroprotective effects, such as the inhibition of amyloid beta aggregation and the reduction of oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-chlorophenyl)-3-(9H-fluoren-2-yl)-2-propen-1-one in lab experiments is its wide range of biological and physiological properties, which makes it a versatile compound for studying various diseases and conditions. However, one limitation of using 1-(2-chlorophenyl)-3-(9H-fluoren-2-yl)-2-propen-1-one in lab experiments is its low solubility in water, which can affect its bioavailability and limit its use in certain applications.

Future Directions

There are several future directions for the study of 1-(2-chlorophenyl)-3-(9H-fluoren-2-yl)-2-propen-1-one. One potential direction is the development of 1-(2-chlorophenyl)-3-(9H-fluoren-2-yl)-2-propen-1-one-based drugs for the treatment of various diseases, such as cancer and neurodegenerative diseases. Another potential direction is the study of the pharmacokinetics and pharmacodynamics of 1-(2-chlorophenyl)-3-(9H-fluoren-2-yl)-2-propen-1-one, which can provide insights into its bioavailability and efficacy. Additionally, the study of 1-(2-chlorophenyl)-3-(9H-fluoren-2-yl)-2-propen-1-one derivatives and analogs can provide new insights into the structure-activity relationship of this compound and lead to the development of more potent and selective compounds.
Conclusion
In conclusion, 1-(2-chlorophenyl)-3-(9H-fluoren-2-yl)-2-propen-1-one is a versatile compound with various biological and physiological properties. Its wide range of applications in medicine, agriculture, and food science makes it an important compound for scientific research. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 1-(2-chlorophenyl)-3-(9H-fluoren-2-yl)-2-propen-1-one have been discussed in this paper, providing a comprehensive overview of this important compound.

Synthesis Methods

The synthesis of 1-(2-chlorophenyl)-3-(9H-fluoren-2-yl)-2-propen-1-one can be achieved through various methods, including Claisen-Schmidt condensation, Perkin reaction, and Aldol condensation. Among these methods, Claisen-Schmidt condensation is the most commonly used method for the synthesis of 1-(2-chlorophenyl)-3-(9H-fluoren-2-yl)-2-propen-1-one. This method involves the reaction between an aldehyde and a ketone in the presence of a base catalyst to form a β-hydroxyketone intermediate, which then undergoes dehydration to form 1-(2-chlorophenyl)-3-(9H-fluoren-2-yl)-2-propen-1-one.

Scientific Research Applications

1-(2-chlorophenyl)-3-(9H-fluoren-2-yl)-2-propen-1-one has been extensively studied for its various biological and physiological properties. It has been found to possess anti-inflammatory, antimicrobial, antioxidant, anticancer, and antidiabetic properties. 1-(2-chlorophenyl)-3-(9H-fluoren-2-yl)-2-propen-1-one has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.